Cas no 895469-36-0 (3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide)

• Product Name: 3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• CAS No: 895469-36-0
• MF: C₁₇H₁₅FN₂O₄S₂
• MW: 394.440405130386
• CID: 6047578
• PubChem ID: 7254327
• Update Time: 2025-05-20

3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• 3-(4-fluorophenyl)sulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• 895469-36-0
• F2536-1138
• AKOS024657574
• 3-((4-fluorophenyl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propanamide

• Inchi： 1S/C17H15FN2O4S2/c1-24-12-4-7-14-15(10-12)25-17(19-14)20-16(21)8-9-26(22,23)13-5-2-11(18)3-6-13/h2-7,10H,8-9H2,1H3,(H,19,20,21)
• InChI Key： RZMNAGAQVGXKOA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(OC)C=C2S1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 394.04572747g/mol
• Monoisotopic Mass: 394.04572747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 122Ų

Additional information on 3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide

Introduction to 3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide (CAS No: 895469-36-0)

3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 895469-36-0, represents a fusion of advanced structural motifs that make it a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of both fluoro-substituted benzene and methoxy-substituted benzothiazole moieties in its molecular framework suggests potential interactions with biological targets that could be exploited for therapeutic benefits.

The structural design of 3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide incorporates elements that are frequently highlighted in contemporary research for their ability to modulate biological pathways. The fluoro group, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly relevant in the development of small molecule inhibitors that target enzymes or receptors involved in disease processes. The benzothiazole ring system, on the other hand, is a heterocyclic structure that has been extensively studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage the unique properties of benzothiazole derivatives. The methoxy group in 6-methoxy-1,3-benzothiazol-2-yl moiety may contribute to the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery. Additionally, the propanamide side chain can serve as a hinge region or a pharmacophore that interacts with biological targets in a specific manner. Such structural features are often engineered to optimize drug-like properties, ensuring that the compound not only exhibits desirable biological activity but also meets stringent pharmacokinetic criteria.

Current research trends indicate that compounds incorporating both sulfonyl and amide functional groups are of particular interest due to their versatility in modulating biological responses. The sulfonyl group in 4-fluorobenzenesulfonyl can act as a strong hydrogen bond acceptor, which is crucial for interactions with polar residues in protein binding pockets. This interaction can be further enhanced by the presence of the fluoro atom, which can engage in halogen bonding with complementary sites on biological targets. Such interactions have been exploited in the design of kinase inhibitors and other enzyme-targeted drugs.

The benzothiazole scaffold is known for its ability to cross the blood-brain barrier and reach central nervous system (CNS) targets, making it a valuable component in the development of neuropharmacological agents. The methoxy group on the benzothiazole ring may also influence electronic properties and reactivity, allowing for fine-tuning of biological activity. This flexibility is particularly important when designing molecules intended to interact with complex biological systems where subtle changes in structure can significantly impact potency and selectivity.

Moreover, the propanamide moiety can be modified to introduce additional functional groups or linkages that enhance binding affinity or improve metabolic stability. In drug discovery pipelines, such modifications are often explored through structure-based design or virtual screening approaches to identify optimal analogs. The compound's overall architecture suggests potential applications in areas such as oncology, where dual-targeting strategies are becoming increasingly prevalent. By combining multiple pharmacophores into a single molecule, researchers aim to achieve synergistic effects that enhance therapeutic outcomes.

Recent advances in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict how modifications to 3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide might affect its biological profile. These tools can simulate binding affinities, assess metabolic stability, and predict toxicity profiles before experimental validation is required. Such computational approaches are integral to modern drug discovery efforts, where efficiency and precision are paramount.

In conclusion, 3-(4-fluorobenzenesulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile scaffold for further exploration in medicinal chemistry. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will remain at the forefront of efforts to develop innovative treatments for various diseases.